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Compound of Interest

Compound Name: Germanium tetraiodide

Cat. No.: B078950

For Researchers, Scientists, and Drug Development Professionals

Introduction

Germanium tetraiodide (Gels), also known as tetraiodogermane, is an inorganic compound
with the CAS registry number 13450-95-8. It is a red-orange crystalline solid that serves as a
key precursor in the synthesis of various germanium-containing materials.[1][2] Its high
reactivity and unique properties make it a valuable compound in the fields of materials science,
semiconductor manufacturing, and chemical synthesis. This guide provides a comprehensive
overview of the chemical and physical properties, synthesis methodologies, key applications,
and safety protocols associated with Germanium tetraiodide.

Physical and Chemical Properties

Germanium tetraiodide is a solid at room temperature with a characteristic red-orange color.
[1] It is sensitive to moisture and hydrolyzes in water.[2] Key quantitative properties are
summarized in the table below.
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Property Value References
Molecular Formula Gela [1]

Molecular Weight 580.26 g/mol

CAS Number 13450-95-8 [1]
Appearance Red-orange crystalline solid [1112]

Melting Point 144 °C [1]

Boiling Point 377 °C [1]

Density 4.40 g/cm?3 [1]

Soluble in water (with

hydrolysis), carbon disulfide,
Solubility and benzene. Less soluble in [2]

carbon tetrachloride and

chloroform.

Synthesis of Germanium Tetraiodide

There are two primary methods for the synthesis of Germanium tetraiodide.

Direct Synthesis from Elements

Germanium tetraiodide can be synthesized by the direct reaction of elemental germanium
and iodine in a vacuum.

Experimental Protocol:
e Reactants: High-purity germanium powder and elemental iodine.

o Apparatus: A sealed reaction ampule capable of withstanding high temperatures and
vacuum.

e Procedure:

o Stoichiometric amounts of germanium and iodine are placed in the reaction ampule.
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[e]

The ampule is evacuated to a residual pressure of 1.33x1073 to 1.33x10~* hPa.

o

The sealed ampule is heated to 600 °C for an optimal time of 4 hours to achieve a 100%
yield. The reaction also proceeds at 700 °C.

o

After the reaction is complete, the ampule is cooled to room temperature.

[¢]

The synthesized Germanium tetraiodide can be purified by sublimation at 120 °C within
the same ampule.

Logical Relationship: Direct Synthesis of Gela

Direct Synthesis of Germanium Tetraiodide

Germanium (Ge) lodine (12)

Stoichiometric Mixture

Heat (600°C, 4h)
Vacuum

Germanium Tetraiodide (Gela)

Sublimation (120°C)

Pure Gela
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Caption: Workflow for the direct synthesis of Gela.

Reaction of Germanium Dioxide with Hydroiodic Acid
Another common method involves the reaction of germanium dioxide with hydroiodic acid.[2]

Reaction: GeOz2 + 4HI - Gela + 2H20][2]

While a detailed experimental protocol with specific concentrations and workup procedures is
not readily available in the reviewed literature, the general approach involves reacting
germanium dioxide with a concentrated solution of hydroiodic acid (e.g., 57%).[2] The product,
Germanium tetraiodide, would then be isolated and purified, likely through recrystallization or
sublimation.

Applications

Germanium tetraiodide is a versatile precursor for various advanced materials.

Precursor for Germanium Nanocrystals

Germanium tetraiodide is a key starting material for the synthesis of single-crystalline
germanium nanocrystals, which have potential applications in photovoltaics and near-infrared
detectors.

Experimental Protocol: Two-Step Microwave-Assisted Colloidal Synthesis
o Materials: Germanium tetraiodide (Gels), oleylamine (OAm), toluene.
o Apparatus: Microwave reactor, centrifuge, Schlenk line.

Step 1: Formation of Ge(ll) Intermediate

o A stock solution of Gels in OAm is prepared.

e The solution is heated in a microwave reactor under an argon atmosphere to 250 °C for 40
minutes.
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e This step results in a light-yellow solution, indicating the formation of a Ge(ll) species.
Step 2: Reduction to Germanium Nanocrystals
e The headgas in the reaction vessel is replaced with fresh argon.

e The solution is then heated again in the microwave reactor to 260 °C and held for a specific
duration (e.g., 30 minutes) to control the size of the nanocrystals.

o The formation of a brown solution indicates the successful synthesis of Ge nanocrystals.

e The nanocrystals are isolated by adding a non-solvent to precipitate the product, followed by
centrifugation.

e The final product is dispersed in a solvent like toluene for further characterization and use.

Experimental Workflow: Germanium Nanocrystal Synthesis
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Caption: Workflow for Ge nanocrystal synthesis from Gela.

Chemical Vapor Deposition (CVD) Precursor

Germanium tetraiodide can be used as a precursor in chemical vapor deposition (CVD)

processes to grow germanium-containing thin films. These films have applications in the
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semiconductor industry for the fabrication of electronic and optoelectronic devices. The
controlled decomposition of Gels at elevated temperatures allows for the deposition of high-
purity germanium layers on various substrates.

Safety and Handling

Germanium tetraiodide is a corrosive and moisture-sensitive compound that requires careful

handling.
Hazard Precaution
Corrosive Causes severe skin burns and eye damage.[3]

) - Reacts with water and moisture in the air to
Moisture Sensitive . o
liberate hydrogen iodide.[3]

Inhalation May cause irritation to the respiratory tract.[3]

Ingestion Harmful if swallowed.[3]

Recommended Handling Procedures:
» Handle in a well-ventilated area, preferably in a fume hood.

o Wear appropriate personal protective equipment (PPE), including chemical-resistant gloves
(neoprene or nitrile rubber), safety goggles or a face shield, and a lab coat.[1]

¢ Avoid breathing dust.[1]

o Keep the container tightly closed and store in a cool, dry place away from water and
moisture.[1]

 In case of a spill, avoid creating dust and clean up using appropriate methods for corrosive
solids.

Conclusion

Germanium tetraiodide is a significant inorganic compound with valuable applications as a
precursor in materials synthesis. Its utility in producing high-purity germanium thin films and
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single-crystalline germanium nanocrystals underscores its importance in advancing
semiconductor and nanotechnology research. Proper understanding of its properties,
synthesis, and handling is crucial for its safe and effective use in a research and development
setting.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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